Cas no 1616279-59-4 (methyl 3-(6-bromopyridin-3-yl)propanoate)

• Product Name: methyl 3-(6-bromopyridin-3-yl)propanoate
• CAS No: 1616279-59-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6275860
• PubChem ID: 90238160
• Update Time: 2025-10-28

methyl 3-(6-bromopyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-bromopyridin-3-yl)propanoate
• SCHEMBL15820303
• 1616279-59-4
• KYKGGQGXJGGAQD-UHFFFAOYSA-N
• EN300-23541550

• Inchi： 1S/C9H10BrNO2/c1-13-9(12)5-3-7-2-4-8(10)11-6-7/h2,4,6H,3,5H2,1H3
• InChI Key： KYKGGQGXJGGAQD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CCC(=O)OC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-(6-bromopyridin-3-yl)propanoate

Methyl 3-(6-bromopyridin-3-yl)propanoate (CAS No. 1616279-59-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-(6-bromopyridin-3-yl)propanoate, with the chemical identifier CAS No. 1616279-59-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a 6-bromopyridin-3-yl substituent, has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The bromine atom at the 6-position of the pyridine ring and the propanoate ester moiety contribute to its reactivity, making it a valuable building block for drug discovery and development.

The< strong>Methyl 3-(6-bromopyridin-3-yl)propanoate molecule is particularly interesting because of its structural features, which allow for diverse functionalization. The pyridine core is a common scaffold in many pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 6-position enhances its utility in cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, enable the formation of carbon-carbon bonds, a critical step in drug molecule assembly.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer and infectious disorders. The< strong>6-bromopyridin-3-yl moiety has been extensively studied for its potential in creating targeted therapies. For instance, pyridine-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom serves as a handle for further chemical modifications, allowing researchers to fine-tune the properties of these molecules for optimal biological activity.

The< strong>Methyl 3-(6-bromopyridin-3-yl)propanoate compound has found applications in the synthesis of small-molecule inhibitors that target specific disease pathways. One notable area of research is its use in developing antiviral agents. The pyridine ring's ability to mimic natural biomolecules makes it an ideal candidate for designing drugs that can interfere with viral replication mechanisms. Additionally, the ester group in this compound can be hydrolyzed or converted into other functional groups, providing flexibility in drug design and optimization.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like< strong>Methyl 3-(6-bromopyridin-3-yl)propanoate in drug development. The< strong>6-bromopyridin-3-yl group is particularly useful because it can be easily incorporated into larger molecular frameworks through palladium-catalyzed reactions. These reactions are highly efficient and allow for the construction of complex structures with high precision. This capability is crucial for developing drugs that require specific spatial arrangements to interact effectively with biological targets.

The pharmaceutical industry has also explored the use of< strong>Methyl 3-(6-bromopyridin-3-yl)propanoate in the development of next-generation therapeutics. For example, researchers have utilized this compound to create novel antibiotics by modifying existing bacterial infection pathways. The bromine atom at the 6-position of the pyridine ring plays a pivotal role in these modifications, enabling the creation of molecules that can selectively target bacterial enzymes while minimizing toxicity to human cells.

In conclusion, Methyl 3-(6-bromopyridin-3-yl)propanoate (CAS No. 1616279-59-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The< strong>6-bromopyridin-3-yl moiety and its reactivity are key assets in drug discovery, enabling researchers to develop innovative therapies that address unmet medical needs.